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Compound of Interest

(2-Amino-3,5-
Compound Name: _
dibromophenyl)methanol

Cat. No.: B195446

Essential Safety and Handling Guide for (2-
Amino-3,5-dibromophenyl)methanol

This guide provides crucial safety and logistical information for the proper handling and
disposal of (2-Amino-3,5-dibromophenyl)methanol (CAS No. 50739-76-9). The following
procedures are designed for researchers, scientists, and professionals in drug development to
ensure safe laboratory practices.

(2-Amino-3,5-dibromophenyl)methanol is a chemical intermediate that requires careful
handling due to its potential health hazards. The compound is classified with the following
hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes
serious eye irritation), and H335 (May cause respiratory irritation). Adherence to the safety
protocols outlined below is mandatory to minimize exposure and ensure a safe working
environment.

Personal Protective Equipment (PPE) and
Engineering Controls

Proper personal protective equipment and engineering controls are the first line of defense
against chemical exposure. The required PPE should be selected based on a thorough risk
assessment of the specific laboratory procedures.
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Control Type

Minimum Requirement

Engineering Controls

Use only in a well-ventilated area, preferably
within a chemical fume hood. Ensure safety
showers and eyewash stations are readily

accessible.[1]

Eye and Face Protection

Wear chemical safety goggles or glasses that
comply with OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European
Standard EN166.[1] A face shield may be

necessary for splash-prone procedures.

Skin Protection

Wear appropriate protective gloves (e.g., nitrile
rubber) and a lab coat.[1] Ensure gloves are
inspected prior to use and are changed
frequently, especially after direct contact with

the substance.

Respiratory Protection

If dust is generated or ventilation is inadequate,
a NIOSH/MSHA-approved respirator is

recommended.[1][2]

Hygiene Measures

Wash hands thoroughly after handling.[1] Do not
eat, drink, or smoke in the work area.
Contaminated clothing should be removed and

washed before reuse.[1]

Operational Plan for Handling

A systematic approach to handling (2-Amino-3,5-dibromophenyl)methanol is essential to

prevent accidental exposure and contamination.

1. Preparation and Precautionary Steps:

o Consult the Safety Data Sheet (SDS) before starting any work.[2][3]

e Ensure all necessary PPE is available and in good condition.
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Verify that the chemical fume hood and other engineering controls are functioning correctly.
Clearly label all containers with the chemical name and hazard information.
. Handling the Solid Compound:

Handle the solid material in a well-ventilated area or a chemical fume hood to avoid dust
formation.[1][2]

Minimize the generation of dust during weighing and transfer.
Use appropriate tools (e.g., spatulas) for handling the solid.
Keep the container tightly closed when not in use.[1]

. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. If irritation persists, seek medical attention.[1][2]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.
Seek medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1][2]

Disposal Plan

Proper disposal of (2-Amino-3,5-dibromophenyl)methanol and its containers is critical to
prevent environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of surplus and non-recyclable solutions to a licensed disposal
company.[3] The material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[3]
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o Contaminated Packaging: Dispose of contaminated packaging as unused product in
accordance with local, state, and federal regulations.[3] Do not reuse empty containers.

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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